4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine

• IUPAC Name: 4-(4-benzyl-1H-pyrazol-5-yl)-1-[(2-ethyl-1,2,4-triazol-3-yl)methyl]piperidine
• InChI: InChI=1S/C20H26N6/c1-2-26-19(21-15-23-26)14-25-10-8-17(9-11-25)20-18(13-22-24-20)12-16-6-4-3-5-7-16/h3-7,13,15,17H,2,8-12,14H2,1H3,(H,22,24)
• InChI Key: OQPICQFTRJQYDO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC=N1)CN2CCC(CC2)C3=C(C=NN3)CC4=CC=CC=C4
• Molecular Formula: C20H26N6
• Molecular Weight: 350.5 g/mol

Description

4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. This compound belongs to the class of piperidine derivatives and has been found to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine is not fully understood. However, it has been suggested that this compound acts by modulating various biochemical pathways in the body. Some of the proposed mechanisms of action include:
1. Inhibition of enzymes: This compound has been found to inhibit various enzymes in the body, including acetylcholinesterase and monoamine oxidase. This inhibition can lead to increased levels of neurotransmitters in the brain, resulting in the observed neuroprotective effects.
2. Activation of receptors: this compound has been shown to activate various receptors in the body, including the dopamine D2 receptor. This activation can lead to the observed vasodilatory effects and potential anticancer activity.
Biochemical and Physiological Effects
This compound has been found to exhibit a wide range of biochemical and physiological effects. Some of the observed effects include:
1. Neuroprotective effects: This compound has been shown to protect against neuronal damage and can be used in the treatment of neurodegenerative disorders such as Alzheimer's disease.
2. Vasodilatory effects: this compound has been found to have vasodilatory effects, which can be useful in the treatment of cardiovascular diseases.
3. Anticancer activity: This compound has been shown to exhibit potential anticancer activity and can be used in the development of novel cancer therapies.

Advantages and Limitations for Lab Experiments

The use of 4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine in lab experiments has several advantages and limitations. Some of the advantages include:
1. Wide range of applications: This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool in various research fields.
2. Potent activity: this compound has been shown to exhibit potent activity, making it useful in the development of novel therapies.
Some of the limitations of using this compound in lab experiments include:
1. High cost: The synthesis method for this compound can be expensive, making it difficult for researchers with limited resources to use this compound in their experiments.
2. Limited availability: This compound is not readily available in the market, and researchers may have to synthesize it themselves, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research and development of 4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine. Some of these directions include:
1. Development of novel therapies: This compound has been found to exhibit potential neuroprotective and anticancer activity, making it a promising candidate for the development of novel therapies.
2. Optimization of synthesis method: The synthesis method for this compound can be optimized to improve the yield and purity of the compound, making it more accessible to researchers.
3. Mechanistic studies: Further studies are needed to fully understand the mechanism of action of this compound and its effects on various biochemical pathways in the body.
Conclusion
This compound is a chemical compound that has shown potential applications in the field of scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool in various research fields. Although there are some limitations to using this compound in lab experiments, the future directions for its research and development are promising. With further studies and optimization of the synthesis method, this compound has the potential to lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis method for 4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine involves the reaction between 4-benzyl-1H-pyrazole-5-carboxylic acid, 1-ethyl-1H-1,2,4-triazole-5-carboxaldehyde, and piperidine. The reaction is carried out in the presence of a catalyst and under specific reaction conditions to yield the desired product. This synthesis method has been optimized and modified by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

4-(4-benzyl-1H-pyrazol-5-yl)-1-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool in various research fields. Some of the research applications of this compound include:
1. Neuropharmacology: this compound has been shown to have potential neuroprotective effects and can be used in the treatment of neurodegenerative disorders such as Alzheimer's disease.
2. Oncology: This compound has been found to exhibit potential anticancer activity and can be used in the development of novel cancer therapies.
3. Cardiovascular research: this compound has been shown to have vasodilatory effects and can be used in the treatment of cardiovascular diseases.